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Compound of Interest

Compound Name: Grubbs Catalyst 2nd Generation

Cat. No.: B123246

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
performing macrocyclization reactions using Grubbs Catalyst 2nd Generation. This versatile
catalyst is a cornerstone of modern organic synthesis, particularly in the construction of
macrocyclic structures prevalent in pharmaceuticals and natural products. Its high functional
group tolerance and activity make it an invaluable tool for drug discovery and development.

Introduction to Macrocyclization via Ring-Closing
Metathesis (RCM)

Ring-closing metathesis (RCM) is a powerful and widely utilized reaction in organic chemistry
for the synthesis of cyclic compounds, especially macrocycles. The reaction involves the
intramolecular rearrangement of a diene substrate, catalyzed by a transition metal complex, to
form a cyclic olefin and a small volatile byproduct, typically ethylene. The Grubbs family of
ruthenium catalysts, particularly the 2nd Generation catalyst, has revolutionized this field due to
its remarkable stability, functional group tolerance, and high catalytic activity.

The Grubbs Catalyst 2nd Generation features a ruthenium core with a benzylidene ligand,
two chloride ligands, a tricyclohexylphosphine (PCys) ligand, and a crucial N-heterocyclic
carbene (NHC) ligand. This NHC ligand is responsible for the catalyst's enhanced stability and
broader substrate scope compared to the 1st Generation catalyst.
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Key Advantages of Grubbs Catalyst 2nd Generation in Macrocyclization:

» High Functional Group Tolerance: Tolerates a wide array of functional groups, including
esters, amides, ethers, alcohols, and ketones, minimizing the need for protecting groups.

o Enhanced Activity: Generally more reactive than the 1st Generation catalyst, allowing for
lower catalyst loadings and the cyclization of more sterically hindered or electronically
deactivated dienes.

» Air and Moisture Stability: While reactions are typically performed under an inert atmosphere
for optimal results, the catalyst exhibits greater tolerance to air and moisture compared to
many other organometallic catalysts.

o Predictable Reactivity: The mechanism is well-understood, allowing for rational optimization

of reaction conditions.

Catalytic Cycle of Ring-Closing Metathesis

The catalytic cycle of RCM with Grubbs Catalyst 2nd Generation proceeds through a series
of cycloaddition and cycloreversion steps, as illustrated below. The reaction is initiated by the
dissociation of the phosphine ligand, followed by coordination of one of the olefinic moieties of

the diene substrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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